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Compound of Interest

Compound Name:
Stigmasta-4,22-diene-

3beta,6beta-diol

Cat. No.: B15592021 Get Quote

Stigmasta-4,22-diene-3beta,6beta-diol: A
Technical Overview
CAS Number: 167958-89-6

Molecular Formula: C₂₉H₄₈O₂

Molecular Weight: 428.69 g/mol

This technical guide serves to provide a comprehensive overview of Stigmasta-4,22-diene-
3beta,6beta-diol, a steroid compound identified by the CAS number 167958-89-6. This

document is intended for researchers, scientists, and professionals in the field of drug

development and natural product chemistry.

Chemical and Physical Properties
Stigmasta-4,22-diene-3beta,6beta-diol is a derivative of the stigmastane steroid skeleton. Its

structure features hydroxyl groups at the 3-beta and 6-beta positions and double bonds at the 4

and 22 positions. A summary of its key chemical and physical properties is presented in Table

1.
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Property Value Source

CAS Number 167958-89-6 Chemical Supplier Catalogs

Molecular Formula C₂₉H₄₈O₂ Chemical Supplier Catalogs

Molecular Weight 428.69 g/mol Chemical Supplier Catalogs

Appearance Solid (predicted) ---

Boiling Point 535.7 ± 38.0 °C at 760 mmHg Chemical Supplier Catalogs

Density 1.0±0.1 g/cm³ Chemical Supplier Catalogs

Flash Point 219.7±21.4 °C Chemical Supplier Catalogs

Refractive Index 1.541 Chemical Supplier Catalogs

Table 1: Physicochemical Properties of Stigmasta-4,22-diene-3beta,6beta-diol

Biological Activity and Mechanism of Action
As of the latest available data, there is a notable absence of published scientific literature

detailing the biological activity, mechanism of action, or any associated signaling pathways for

Stigmasta-4,22-diene-3beta,6beta-diol. While related stigmastane-type steroids isolated from

various natural sources, such as the plant genus Aster, have been investigated for potential

pharmacological properties, no specific studies on this particular diol derivative have been

found.

Research on structurally similar compounds, such as Stigmasta-4,22-dien-3-one, has indicated

potential antitubercular and cytotoxic activities. However, it is crucial to note that the presence

and orientation of the hydroxyl groups in Stigmasta-4,22-diene-3beta,6beta-diol can

significantly alter its biological profile compared to its ketone analog.

Experimental Data and Protocols
A thorough search of scientific databases has not yielded any experimental protocols or

quantitative data related to the biological evaluation of Stigmasta-4,22-diene-3beta,6beta-
diol. This includes a lack of information on its isolation from natural sources, chemical

synthesis, and in vitro or in vivo studies.
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Visualization of Pathways and Workflows
Due to the absence of experimental data on the biological activity and mechanism of action of

Stigmasta-4,22-diene-3beta,6beta-diol, it is not possible to generate diagrams of signaling

pathways or experimental workflows at this time.

Conclusion and Future Directions
Stigmasta-4,22-diene-3beta,6beta-diol remains a poorly characterized stigmastane steroid.

While its chemical structure is defined, its biological significance is currently unknown due to a

lack of published research.

Future research efforts are warranted to explore the potential pharmacological activities of this

compound. Initial studies could focus on its isolation from natural sources, particularly from

plants of the Aster genus, where related steroids have been identified. Subsequent in vitro

screening against various cell lines (e.g., cancer cell lines, immune cells) and pathogens could

provide initial insights into its potential therapeutic applications. Elucidation of its mechanism of

action and any relevant signaling pathways would be contingent on the discovery of significant

biological activity.

This technical guide will be updated as new information becomes available in the scientific

literature.

To cite this document: BenchChem. [Stigmasta-4,22-diene-3beta,6beta-diol CAS number
167958-89-6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592021#stigmasta-4-22-diene-3beta-6beta-diol-
cas-number-167958-89-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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